Cas no 2639452-69-8 (1,3,3,7-tetramethyl-2-oxo-2,3-dihydro-1H-indole-5-sulfonamide)

• Product Name: 1,3,3,7-tetramethyl-2-oxo-2,3-dihydro-1H-indole-5-sulfonamide
• CAS No: 2639452-69-8
• MF: C₁₂H₁₆N₂O₃S
• MW: 268.332041740417
• CID: 6430141
• PubChem ID: 165898986
• Update Time: 2025-05-22

1,3,3,7-tetramethyl-2-oxo-2,3-dihydro-1H-indole-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• EN300-27733704
• 1,3,3,7-tetramethyl-2-oxo-2,3-dihydro-1H-indole-5-sulfonamide
• 2639452-69-8

• Inchi： 1S/C12H16N2O3S/c1-7-5-8(18(13,16)17)6-9-10(7)14(4)11(15)12(9,2)3/h5-6H,1-4H3,(H2,13,16,17)
• InChI Key： YPWULXGPFIJFOU-UHFFFAOYSA-N
• SMILES： S(C1C=C(C)C2=C(C=1)C(C)(C)C(N2C)=O)(N)(=O)=O

Computed Properties

• Exact Mass: 268.08816355g/mol
• Monoisotopic Mass: 268.08816355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 88.8Ų

Additional information on 1,3,3,7-tetramethyl-2-oxo-2,3-dihydro-1H-indole-5-sulfonamide

1,3,3,7-Tetramethyl-2-Oxo-2,3-Dihydro-1H-Indole-5-Sulfonamide (CAS No: 2639452-69-8)

The compound 1,3,3,7-tetramethyl-2-oxo-2,3-dihydro-1H-indole-5-sulfonamide (CAS No: 2639452-69-8) is a highly specialized organic molecule with significant potential in the fields of pharmaceuticals and chemical research. This compound belongs to the class of sulfonamides and features a unique indole derivative structure with multiple methyl substituents and a sulfonamide functional group. Its structural complexity and functional diversity make it an intriguing subject for both academic and industrial investigations.

Recent advancements in chemical synthesis have enabled the precise construction of this compound's intricate framework. The indole ring system is a well-known heterocyclic structure that serves as a scaffold for numerous bioactive molecules. In this case, the indole is modified with methyl groups at positions 1, 3, 3, and 7, which likely contribute to its stability and pharmacokinetic properties. The presence of the sulfonamide group at position 5 further enhances its potential for interaction with biological targets such as enzymes or receptors.

One of the most promising applications of 1,3,3,7-tetramethylindole derivatives lies in their ability to modulate enzyme activity. Recent studies have demonstrated that such compounds can act as inhibitors or activators of key enzymes involved in metabolic pathways. For instance, researchers have explored their potential as inhibitors of histone deacetylases (HDACs), which are critical targets in cancer therapy. The sulfonamide group in this compound is particularly significant due to its ability to form hydrogen bonds with amino acid residues in enzyme active sites.

Moreover, the methyl substituents on the indole ring may play a crucial role in optimizing the compound's solubility and permeability properties. These physicochemical properties are essential for drug delivery systems and ensure that the compound can effectively reach its target site within the body. Advanced computational modeling techniques have been employed to predict these properties accurately.

In terms of synthesis methodology, the construction of 1H-indole derivatives often involves multi-step reactions that require meticulous control over reaction conditions. The formation of the indole ring typically involves cyclization reactions between an o-amino aryl ketone and a suitable nucleophile under acidic or basic conditions. Subsequent alkylation steps introduce the methyl groups at specific positions on the ring.

The introduction of the sulfonamide group is another critical step in synthesizing this compound. This group is introduced by reacting an appropriate sulfonyl chloride with an amine precursor under basic conditions. The choice of reagents and reaction conditions significantly influences the yield and purity of the final product.

From a pharmacological perspective, indole-based sulfonamides have shown remarkable promise in preclinical studies targeting various diseases such as cancer and inflammation. Their ability to modulate cellular signaling pathways makes them valuable candidates for drug development programs.

In conclusion,1H-indole derivatives like 1H-indole-sulfonamides represent a fascinating class of compounds with immense potential across multiple domains of chemical science. As research continues to uncover their full spectrum of applications and mechanisms of action,CAS No: 2639452-69-8 will undoubtedly remain a focal point for innovation in both academia and industry.